Cas no 1581753-72-1 (2-(2-Bromo-5-fluoro-4-nitrophenyl)acetic acid)

• Product Name: 2-(2-Bromo-5-fluoro-4-nitrophenyl)acetic acid
• CAS No: 1581753-72-1
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• CID: 4974698
• Update Time: 2025-07-29

2-(2-Bromo-5-fluoro-4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-4-nitrophenylacetic acid
• 2-(2-Bromo-5-fluoro-4-nitrophenyl)acetic acid

• Inchi： 1S/C8H5BrFNO4/c9-5-3-7(11(14)15)6(10)1-4(5)2-8(12)13/h1,3H,2H2,(H,12,13)
• InChI Key： CHZOWXACHWVNPQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC(=O)O)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes